![molecular formula C15H18BrNO4S B3198004 2-(4-Bromophenyl)-3-(tert-butoxycarbonyl)thiazolidine-4-carboxylic acid CAS No. 1008262-90-5](/img/structure/B3198004.png)
2-(4-Bromophenyl)-3-(tert-butoxycarbonyl)thiazolidine-4-carboxylic acid
Overview
Description
2-(4-Bromophenyl)-3-(tert-butoxycarbonyl)thiazolidine-4-carboxylic acid, also known as Boc-Thiazolidine-4-carboxylic acid, is a chemical compound that has gained significant attention in the scientific community due to its potential application in various fields of research. This compound belongs to the thiazolidine family and is characterized by its unique structure and properties. In
Scientific Research Applications
Supramolecular Aggregation Behavior
A study explored the supramolecular aggregation behavior of bioactive thiazolidine-4-carboxylic acid derivatives, including 2-(4-Bromophenyl)-3-(tert-butoxycarbonyl)thiazolidine-4-carboxylic acid. These derivatives were synthesized to investigate the influence of hydrogen bonding functionalities and solvent molecules in the crystal lattice, leading to the formation of molecular assemblies. The study suggests potential applications in gas storage, biosensing, and template catalysis due to the unique aggregational behavior of these compounds (Jagtap et al., 2018).
Synthesis and Stereoselectivity
Another study presented the synthesis of 2-aryl-thiazolidine-4-carboxylic acids, including derivatives of 2-(4-Bromophenyl)-3-(tert-butoxycarbonyl)thiazolidine-4-carboxylic acid. The research emphasized the stereoselective synthesis process and the influence of substituents on yield and diastereomeric excess. This highlights the compound's utility in creating specific molecular configurations for various applications (Jagtap et al., 2016).
Antibacterial Activities
A 2015 study investigated the antibacterial activities of N-tert-butoxycarbonyl-thiazolidine carboxylic acid derivatives. The results showed that most derivatives, including the 2-(4-Bromophenyl) variant, exhibited better antibacterial activities against various bacterial strains than related compounds. This suggests its potential application in developing new antibacterial agents (Song et al., 2015).
Antibacterial Agents and Structure-Activity Relationship
Another research synthesized 2-arylthiazolidine-4-carboxylic acid derivatives to screen for antibacterial activities. The study also involved structure-activity relationship analysis, indicating the compound's significance in designing effective antibacterial agents (Song et al., 2009).
Antimicrobial Evaluation
A study on the synthesis of novel 4-thiazolidinone derivatives, including the 2-(4-Bromophenyl) variant, evaluated their in vitro antimicrobial activity against various bacterial and fungal strains. The results showed significant biological activity, suggesting the compound's potential in antimicrobial applications (Deep et al., 2014).
properties
IUPAC Name |
2-(4-bromophenyl)-3-[(2-methylpropan-2-yl)oxycarbonyl]-1,3-thiazolidine-4-carboxylic acid | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H18BrNO4S/c1-15(2,3)21-14(20)17-11(13(18)19)8-22-12(17)9-4-6-10(16)7-5-9/h4-7,11-12H,8H2,1-3H3,(H,18,19) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QBUDEWVBCXLTHP-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1C(CSC1C2=CC=C(C=C2)Br)C(=O)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H18BrNO4S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
388.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(4-Bromophenyl)-3-(tert-butoxycarbonyl)thiazolidine-4-carboxylic acid |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.